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Technical Support Center: NDBM File Locking
This guide provides troubleshooting assistance for researchers and drug development

professionals encountering file locking issues with ndbm databases in multi-user or multi-

process environments.

Frequently Asked Questions (FAQs)
Q1: What is an ndbm file locking error?

A1: An ndbm file locking error occurs when a process attempts to access a database file that is

already in use by another process. The operating system prevents the second process from

accessing the file to maintain data integrity. These errors often manifest as "database is

locked," "Permission denied," or an EAGAIN ("Try again") resource temporarily unavailable

error. This is common in multi-user environments where multiple scripts or applications may

attempt to read from or write to the same database simultaneously.

Q2: Why am I getting file locking errors with my ndbm database?

A2: These errors typically arise from concurrent access patterns. Common causes include:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12393030#bc-rfq
https://www.benchchem.com/product/b12393030/docs?utm_src=pdf-body#troubleshooting-ndbm-file-locking-issues-in-a-multi-user-environment
https://www.benchchem.com/product/b12393030/docs?utm_src=pdf-body#troubleshooting-ndbm-file-locking-issues-in-a-multi-user-environment
https://www.benchchem.com/product/b12393030/docs?utm_src=pdf-body#troubleshooting-ndbm-file-locking-issues-in-a-multi-user-environment
https://www.benchchem.com/product/b12393030/docs?utm_src=pdf-body#troubleshooting-ndbm-file-locking-issues-in-a-multi-user-environment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393030?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Multiple Processes: Several instances of a script running simultaneously, trying to write to

the same database.

Application Crashes: A program that previously had the database open crashed without

properly closing the connection and releasing the lock, creating a "stale lock".[1][2]

Implicit vs. Explicit Locking: Relying on the default behavior of the underlying ndbm library,

which may not perform locking automatically.[3] Different systems may use different dbm

implementations (like gdbm or Berkeley DB) which have varying locking behaviors.[3][4]

Network File Systems (NFS): Standard file locking mechanisms like flock may not work

reliably across a networked file system, leading to unpredictable behavior.[5][6]

Q3: How can I prevent file locking issues in my scripts?

A3: The most robust method is to ensure your database connections are always closed

properly, even when errors occur. In Python, using the with statement (context manager) is the

recommended best practice, as it automatically handles closing the database connection.[7]

Incorrect (unsafe) method:

Troubleshooting Guides
Q4: My script failed and now the database is locked. How do I find and remove a stale lock?

A4: A stale lock is typically held by a process that no longer exists. The first step is to identify

which process, if any, is still holding the lock. If no active process holds the lock, the lock file

itself may need to be manually removed, though this should be done with extreme caution.

The primary tool for this is a command-line utility like lsof or fuser.

Experimental Protocol: Identifying a Locking Process
Objective: To identify the Process ID (PID) that currently holds a lock on an ndbm database

file.

Background:ndbm databases typically consist of two files, ending in .dir and .pag. [3]The

lock is placed on one of these files. The lsof ("list open files") command can show which
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processes have which files open.

Materials:

A Unix-like command-line shell (e.g., Linux, macOS).

The lsof utility. If not installed, it can typically be added via your system's package

manager (e.g., sudo apt-get install lsof). [8]* Methodology:

Identify the full path to your ndbm database files. For example, /path/to/my_database.db.

Open a terminal.

Execute the lsof command on the database files. It's best to check both the .dir and .pag

files.

Analyze the Output: The output will show a table of information. Look for the COMMAND

and PID columns. The PID is the identifier for the process holding the file open. [8] ```

COMMAND PID USER FD TYPE DEVICE SIZE/OFF NODE NAME python3 12345

myuser 3uW REG 253,1 12288 123456 /path/to/my_database.db.pag

Interpret the Results: In the example above, the process is python3 with PID 12345.

Action: You can now investigate this process. If it is a defunct or hung script, you can

terminate it using the kill command:

If this does not work, a more forceful kill can be used:

If lsof returns no output, it means no process currently has the file open, and you may be

dealing with a different type of stale lock or a file system issue.

Data & Comparisons
Q5: Should I use ndbm or a different DBM library for my project?

A5: The choice depends on your specific needs for concurrency, data integrity, and portability.

While ndbm is a classic standard, modern alternatives often provide better locking and

features.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://askubuntu.com/questions/407605/how-to-identify-the-process-locking-a-file
https://www.benchchem.com/product/b12393030/docs?utm_src=pdf-body#troubleshooting-ndbm-file-locking-issues-in-a-multi-user-environment
https://askubuntu.com/questions/407605/how-to-identify-the-process-locking-a-file
https://www.benchchem.com/product/b12393030/docs?utm_src=pdf-body#troubleshooting-ndbm-file-locking-issues-in-a-multi-user-environment
https://www.benchchem.com/product/b12393030/docs?utm_src=pdf-body#troubleshooting-ndbm-file-locking-issues-in-a-multi-user-environment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393030?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Comparison of Common DBM Implementations

Feature dbm.ndbm
dbm.gnu
(GDBM)

dbm.dumb
SQLite (via
dbm.sqlite3)

Concurrency

Model

Implementation-

dependent; often

no built-in

locking. [3]

Allows multiple

readers OR one

single writer. [9]

Not designed for

concurrent

access.

Supports multiple

readers and

writers with

robust database-

level locking.

Locking

Mechanism

Relies on

external locking

(fcntl, flock) or

system

implementation.

[10]

Built-in readers-

writer locking. [3]
None.

Advanced, fine-

grained locking.

File Format

.dir and .pag

files; often not

portable across

different OS

architectures. [3]

Single file;

generally not

portable. [3]

Multiple files;

slow but portable

across platforms.

Single file; cross-

platform.

Use Case

Simple key-value

storage in single-

process

applications or

where external

locking is

managed.

Read-heavy

applications

where write

contention is low.

Prototyping or

when no other

dbm module is

available.

Multi-process or

multi-threaded

applications

requiring high

reliability and

concurrent

access.

Visualization
Troubleshooting Workflow for NDBM Locking Errors
The following diagram outlines the logical steps to diagnose and resolve a file locking issue.
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NDBM Locking Error
(e.g., 'Database Locked', EAGAIN)

Run 'lsof' on database files
(e.g., lsof my_database.db.pag)

Is a locking
process found?

Is the process a stale
or hung script?

 Yes 
Is database on a

Network File System (NFS)?

 No 

Terminate the process
(kill )

 Yes 

Review application code for
proper 'with' statement usage

and explicit close() calls.

 No, it's an
active process 

Issue Resolved

Ensure locking is done with 'fcntl',
as 'flock' is unreliable on NFS.

 Yes 

Consider migrating to a more
concurrent backend like SQLite.

 No 

If unresolved, check file
system permissions.

Click to download full resolution via product page

Caption: A flowchart for diagnosing and resolving ndbm file locking issues.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12393030/docs?utm_src=pdf-body-img#troubleshooting-ndbm-file-locking-issues-in-a-multi-user-environment
https://www.benchchem.com/product/b12393030/docs?utm_src=pdf-body#troubleshooting-ndbm-file-locking-issues-in-a-multi-user-environment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393030?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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